1-(2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)-2-((4-fluorophenyl)thio)ethanone

• IUPAC Name: 1-(2-cyclopropyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-2-(4-fluorophenyl)sulfanylethanone
• InChI: InChI=1S/C17H18FN3OS/c18-13-3-5-15(6-4-13)23-11-17(22)20-7-8-21-14(10-20)9-16(19-21)12-1-2-12/h3-6,9,12H,1-2,7-8,10-11H2
• InChI Key: XEBMJHMYLFHJJK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN3CCN(CC3=C2)C(=O)CSC4=CC=C(C=C4)F
• Molecular Formula: C17H18FN3OS
• Molecular Weight: 331.4 g/mol

Description

1-(2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)-2-((4-fluorophenyl)thio)ethanone is a useful research compound. Its molecular formula is C17H18FN3OS and its molecular weight is 331.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research efforts have focused on synthesizing novel compounds with potential biological activities. For instance, Venugopal et al. (2020) synthesized a series of compounds designed from intermediate chalcones, characterized by FT-IR, 1H-NMR, and Mass spectroscopy. These compounds were evaluated for anti-tubercular activity, with some showing increased potency, suggesting a link between the structure of these compounds and their biological activity Venugopal, Sundararajan, & Choppala, 2020.

Biological Evaluation for Anti-cancer Properties

Alam et al. (2018) designed and synthesized novel compounds evaluated for in vitro cytotoxicity against various human cancer cell lines. This study highlights the potential of such compounds as anticancer agents, with several analogs showing significant cytotoxicity, emphasizing the importance of structural modifications for enhanced activity Alam, Alam, Panda, & Rahisuddin, 2018.

Molecular Docking and Antiviral Activity

Attaby et al. (2006) reported on the synthesis, reactions, and evaluation of antiviral activity of certain heterocyclic compounds. This work illustrates the multifaceted applications of such compounds, including their potential use in treating viral infections through a detailed study of their interactions with viral enzymes Attaby, Elghandour, Ali, & Ibrahem, 2006.

Molecular Docking for Antimycobacterial Activity

Another study by Venugopal et al. (2020) involved docking studies to predict the interactions of synthesized compounds with Mycobacterium tuberculosis enzymes. This research underscores the role of computational tools in designing compounds with targeted biological activities Venugopal, Sundararajan, & Choppala, 2020.